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Compound of Interest

Compound Name: 1-Butylpyridinium Chloride

Cat. No.: B075717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review of 1-Butylpyridinium Chloride
([C4Py]Cl), a versatile ionic liquid, detailing its applications, limitations, and a comparative

analysis with alternative compounds. This document is intended to be a valuable resource for

researchers, scientists, and professionals in drug development, offering objective comparisons

supported by available experimental data.

Physicochemical Properties
1-Butylpyridinium Chloride is a pyridinium-based ionic liquid characterized by its unique set

of physicochemical properties that underpin its diverse applications. A summary of these

properties is presented below, with a comparison to the widely studied imidazolium-based ionic

liquid, 1-butyl-3-methylimidazolium chloride ([BMIM]Cl).
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Property
1-Butylpyridinium
Chloride ([C4Py]Cl)

1-Butyl-3-
methylimidazolium
Chloride ([BMIM]Cl)

Reference

CAS Number 1124-64-7 79917-90-1 [1]

Molecular Formula C₉H₁₄ClN C₈H₁₅ClN₂ [1]

Molecular Weight 171.67 g/mol 174.67 g/mol [1]

Appearance
Off-white to pale

yellow solid

Colorless to pale

yellow liquid/solid
[1]

Melting Point ~133-136 °C ~65 °C [2]

Ionic Conductivity Lower than [BMIM]Cl 460 µS/cm [3]

Electrochemical

Window

Generally narrower

than imidazolium-

based ILs

Can exceed 6 V (with

triflate anion)
[4][5]

Synthesis of 1-Butylpyridinium Chloride
The synthesis of 1-Butylpyridinium Chloride is typically achieved through a straightforward

quaternization reaction. Below is a detailed experimental protocol and a workflow diagram.

Experimental Protocol: Synthesis
Materials:

Pyridine

1-Chlorobutane

Anhydrous ether

Parr pressure reaction apparatus (or a round-bottom flask with a reflux condenser)

Magnetic stirrer and heating mantle

Vacuum oven
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Procedure:

In a clean and dry Parr pressure reaction apparatus, combine pyridine and a 10%

stoichiometric excess of 1-chlorobutane.

Seal the reaction vessel and heat the mixture to approximately 110-120°C for 5-6 hours with

continuous stirring.

After the reaction is complete, allow the vessel to cool to room temperature.

The resulting white, crystalline product is then washed three times with anhydrous ether to

remove any unreacted starting materials.

The washed crystals are collected by filtration.

The final product is dried in a vacuum oven at around 35-40°C to remove any residual

solvent.

The yield of 1-Butylpyridinium Chloride is typically in the range of 60-70%.

Synthesis Workflow

Pyridine

Reaction Vessel
(Parr Apparatus)

1-Chlorobutane

Heating
(110-120°C, 5-6h)

Reaction Cooling Washing
(Anhydrous Ether) Filtration Drying

(Vacuum Oven)
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Caption: Synthesis workflow for 1-Butylpyridinium Chloride.

Applications and Performance Comparison
1-Butylpyridinium Chloride has found applications in various fields, primarily as a catalyst, a

solvent for biomass processing, and as an electrolyte in electrochemical systems.
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Catalysis: Esterification Reactions
[C4Py]Cl, often in combination with a Lewis acid like aluminum chloride, can act as an effective

catalyst for esterification reactions.

Materials:

1-Butylpyridinium Chloride-Aluminum(III) Chloride ionic liquid (molar ratio of

AlCl₃/[C4Py]Cl < 1)

Glycerol

Acetic acid

Concentrated sulfuric acid (for comparison)

Reaction flask with a stirrer and condenser

Gas chromatograph-mass spectrometer (GC-MS) for analysis

Procedure:

To a reaction flask, add the 1-Butylpyridinium Chloride-Aluminum(III) Chloride ionic liquid.

Add glycerol to the ionic liquid with stirring.

Subsequently, add acetic acid to the reaction mixture.

Heat the reaction mixture to the desired temperature (e.g., 110-120°C) and maintain for a

specified time (e.g., 2 hours).

After the reaction, cool the mixture and separate the ester product, which is often immiscible

with the ionic liquid.

Analyze the product mixture using GC-MS to determine the conversion of glycerol and the

selectivity for mono-, di-, and triacetin.

For comparison, conduct the same reaction using concentrated sulfuric acid as the catalyst.
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While direct quantitative comparisons of [C4Py]Cl with other ionic liquids under identical

conditions are limited in the reviewed literature, studies on the esterification of glycerol with

acetic acid using a 1-butylpyridinium chloride-aluminium(III) chloride system have shown

conversion and selectivity comparable to that of sulfuric acid.[6] The yields of 1,3-diacetin were

reported to be consistently higher with the ionic liquid catalyst compared to sulfuric acid.[7] In

contrast, some studies suggest that in other types of reactions, such as PTC etherification,

pyridinium-based ionic liquids may perform poorly compared to non-aromatic pyrrolidinium

salts.[8]

Catalyst
Glycerol
Conversion
(%)

Diacetin
Selectivity (%)

Triacetin
Selectivity (%)

Reference

[C4Py]Cl-AlCl₃
Comparable to

H₂SO₄

Higher than

H₂SO₄ for 1,3-

diacetin

Data not

consistently

reported

[6][7]

H₂SO₄ High

Lower than

[C4Py]Cl-AlCl₃

for 1,3-diacetin

Data not

consistently

reported

[6][7]

Amberlyst-15
>95 (at 110°C,

150 min)
60 14 [9]

Cellulose Dissolution
Pyridinium-based ionic liquids are recognized for their ability to dissolve cellulose, a key step in

biomass processing.

Materials:

1-Butylpyridinium Chloride

Microcrystalline cellulose

Co-solvent (e.g., Dimethyl sulfoxide - DMSO) (optional)

Heating and stirring apparatus
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Regeneration solvent (e.g., water, ethanol)

Procedure:

Add 1-Butylpyridinium Chloride to a vessel equipped with a stirrer and heating capabilities.

Due to its high melting point, it is often used with a co-solvent like DMSO.[10]

Heat the ionic liquid (or its mixture with a co-solvent) to the desired temperature (e.g., 80-

110°C).

Gradually add dried microcrystalline cellulose to the heated ionic liquid with vigorous stirring.

Continue heating and stirring until the cellulose is completely dissolved. The time required

will depend on the temperature, cellulose concentration, and the presence of a co-solvent.

To regenerate the cellulose, precipitate the solution in an anti-solvent such as water or

ethanol.

The regenerated cellulose can then be washed and dried.

The anion of the ionic liquid plays a crucial role in cellulose dissolution, with smaller, more basic

anions like chloride being more effective. While monosubstituted pyridinium salts like [C4Py]Cl

can dissolve cellulose, they often require higher temperatures or the use of co-solvents due to

their higher melting points compared to disubstituted pyridinium or imidazolium-based ionic

liquids.[10]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b075717?utm_src=pdf-body
https://www.mdpi.com/1422-0067/15/7/11922
https://www.mdpi.com/1422-0067/15/7/11922
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ionic Liquid
Cellulose Solubility
(wt%)

Conditions Reference

1-Butylpyridinium

Chloride ([C4Py]Cl)

Can dissolve

cellulose, often with a

co-solvent

High temperature [10]

1-Allyl-3-

methylimidazolium

Chloride ([AMIM]Cl)

14.5 80°C [11]

1-Ethyl-3-

methylimidazolium

Acetate ([EMIM]OAc)

16 90°C [11]

1-Butyl-3-

methylimidazolium

Chloride ([BMIM]Cl)

Can dissolve up to 10

wt% chitin/chitosan
5 hours [11]

Electrochemistry
1-Butylpyridinium Chloride is utilized as an electrolyte in various electrochemical

applications, including batteries and electrodeposition.

Pyridinium-based ionic liquids generally exhibit lower ionic conductivity and a narrower

electrochemical window compared to their imidazolium counterparts. This can be a limitation in

applications requiring high current densities or operating at extreme potentials.

Property
1-Butylpyridinium Chloride
([C4Py]Cl)

1-Butyl-3-
methylimidazolium
Chloride ([BMIM]Cl)

Ionic Conductivity Lower Higher

Electrochemical Stability

Window
Generally narrower Generally wider

Limitations of 1-Butylpyridinium Chloride
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Despite its versatility, 1-Butylpyridinium Chloride has several limitations that need to be

considered.

Toxicity and Environmental Impact
Toxicity: While often touted as "green" solvents due to their low volatility, ionic liquids,

including [C4Py]Cl, are not without toxicological concerns. Studies have shown that

pyridinium-based ionic liquids can be more toxic than imidazolium-based ones.[2] The

toxicity is also influenced by the alkyl chain length, with longer chains generally leading to

higher toxicity.

Biodegradability: The biodegradability of [C4Py]Cl is a concern. Some studies indicate that

N-butylpyridinium compounds do not undergo significant biodegradation. This persistence,

coupled with its water solubility, raises concerns about its potential as a long-term

environmental contaminant.

Aquatic Toxicity: Due to its solubility in water, there is a risk of contamination of aquatic

ecosystems.

Cost and Stability
Cost: Compared to conventional organic solvents, 1-Butylpyridinium Chloride is

significantly more expensive, which can be a major barrier to its large-scale industrial use.

Hygroscopicity: [C4Py]Cl is hygroscopic, meaning it readily absorbs moisture from the air.

This can affect its physical properties and performance in moisture-sensitive applications.

Thermal Stability: While generally considered thermally stable, pyridinium-based ionic liquids

can be less stable than their imidazolium counterparts.

Alternatives to 1-Butylpyridinium Chloride
The choice of an alternative to 1-Butylpyridinium Chloride depends on the specific

application.

Imidazolium-based Ionic Liquids (e.g., [BMIM]Cl): These are the most common alternatives

and often exhibit higher conductivity, wider electrochemical windows, and in some cases,

lower toxicity. However, their synthesis can be more complex and costly.
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Pyrrolidinium-based Ionic Liquids: These have shown promise in certain catalytic

applications, potentially outperforming pyridinium-based ILs.

Conventional Organic Solvents: For many applications, traditional volatile organic

compounds (VOCs) remain the more economical choice, although they come with significant

environmental and safety drawbacks.

Deep Eutectic Solvents (DES): These are emerging as a new class of "green" solvents that

are often cheaper and less toxic than ionic liquids.

Logical Relationships in Application and Limitation
Analysis
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Caption: Interplay of properties, applications, and limitations.

Conclusion
1-Butylpyridinium Chloride is a valuable ionic liquid with a range of applications, particularly

in catalysis and biomass processing. Its primary advantages lie in its tunable properties and

low volatility. However, its limitations, including higher toxicity compared to some other ionic

liquids, poor biodegradability, and higher cost, must be carefully considered. For many

applications, imidazolium-based ionic liquids may offer superior performance, although the

choice of solvent will always depend on the specific requirements of the process, including
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economic and environmental considerations. Further research focusing on direct, quantitative

performance comparisons and the development of more benign and cost-effective ionic liquids

is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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